Cas no 63075-20-7 (5,7-Hexadecanedione)

• Product Name: 5,7-Hexadecanedione
• CAS No: 63075-20-7
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 1645574
• Update Time: 2024-08-30

5,7-Hexadecanedione Chemical and Physical Properties

Names and Identifiers

• 5,7-Hexadecanedione

• Inchi： 1S/C16H30O2/c1-3-5-7-8-9-10-11-13-16(18)14-15(17)12-6-4-2/h3-14H2,1-2H3
• InChI Key： BRUCXGZOEYMULX-UHFFFAOYSA-N
• SMILES： CCCCC(=O)CC(=O)CCCCCCCCC

Computed Properties

• Exact Mass: 254.2247

Experimental Properties

• Density: 0.886±0.06 g/cm3(Predicted)
• Boiling Point: 347.1±15.0 °C(Predicted)
• PSA: 34.14
• pka: 9.63±0.10(Predicted)